8-benzyl-1,7-dimethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-benzyl-4,7-dimethyl-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H28N6O2/c1-17-15-29-19-20(24-22(29)28(17)16-18-9-5-3-6-10-18)25(2)23(31)27(21(19)30)14-13-26-11-7-4-8-12-26/h3,5-6,9-10,15H,4,7-8,11-14,16H2,1-2H3
• InChI Key: MNXWNGZQEQFRIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC4=CC=CC=C4)N(C(=O)N(C3=O)CCN5CCCCC5)C
• Molecular Formula: C23H28N6O2
• Molecular Weight: 420.5 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

Piperidine is a colorless liquid with an odor described as objectionable, typical of amines. It’s an organic compound with the molecular formula (CH2)5NH.

Scientific Research Applications

Molecular Structure and Synthesis

One study focused on the molecular structure of a closely related compound, detailing its typical geometry and how its molecular components are conformed and interact. The research elaborated on the planar nature of the fused rings within the purine system and the specific conformations of its substituent groups, highlighting the structural basis for its potential biological activity (Karczmarzyk et al., 1995).

Pharmacological Potential

Another study synthesized and evaluated derivatives of imidazo[2,1-f]purine-2,4-dione for their pharmacological properties. The compounds demonstrated varying degrees of activity as ligands for serotonin receptors, suggesting potential applications in treating anxiety and depression (Zagórska et al., 2009).

Antimycobacterial Activity

Research into novel imidazo[1,2-a]pyridine-3-carboxamide derivatives, structurally related to imidazo[2,1-f]purine-2,4(3H,8H)-dione, revealed significant antimycobacterial activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis. This suggests potential applications in developing new antimycobacterial agents (Lv et al., 2017).

Synthesis Efficiency

A study on the synthesis of benzo[4,5]imidazo[1,2-a]pyridine derivatives highlighted efficient methodologies for creating structurally similar compounds, which can be instrumental in the development of new pharmacological agents (Goli-Garmroodi et al., 2015).

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. It is known that both piperidine and imidazole moieties are present in a wide variety of pharmaceuticals . Piperidine derivatives, for instance, have been utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .

Mode of Action

It is likely that the compound interacts with its targets through the piperidine and imidazole moieties, which are known to play significant roles in drug interactions .

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown. Piperidine and imidazole derivatives are known to interact with a variety of biochemical pathways, leading to a wide range of pharmacological effects .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Piperidine and imidazole derivatives are known to have a wide range of biological activities, including anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant effects .

Future Directions

The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety. This suggests that piperidine derivatives will continue to be a significant area of research in the future.